Cas no 84174-50-5 (5-(aminomethyl)quinolin-6-ol dihydrochloride)

• Product Name: 5-(aminomethyl)quinolin-6-ol dihydrochloride
• CAS No: 84174-50-5
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 1118582
• PubChem ID: 12857228
• Update Time: 2025-04-23

5-(aminomethyl)quinolin-6-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-6-Quinolinol hydrochloride
• F2197-0053
• 84174-50-5
• AKOS026677561
• 5-(aminomethyl)quinolin-6-ol;dihydrochloride
• 5-(aminomethyl)quinolin-6-ol dihydrochloride
• 5-(aminomethyl)quinolin-6-oldihydrochloride
• CHEMBL3215750

• Inchi： 1S/C10H10N2O.2ClH/c11-6-8-7-2-1-5-12-9(7)3-4-10(8)13;;/h1-5,13H,6,11H2;2*1H
• InChI Key： XDWNOVILGQGLQM-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1C=CC2C(=CC=CN=2)C=1CN

Computed Properties

• Exact Mass: 246.0326684g/mol
• Monoisotopic Mass: 246.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on 5-(aminomethyl)quinolin-6-ol dihydrochloride

5-(Aminomethyl)-6-Quinolinol Hydrochloride: A Comprehensive Overview

5-(Aminomethyl)-6-Quinolinol Hydrochloride, also known by its CAS number 84174-50-5, is a versatile compound with significant applications in various scientific and industrial domains. This compound belongs to the class of quinolinol derivatives, which have been extensively studied for their unique chemical properties and potential uses in pharmaceuticals, materials science, and catalysis. The structure of 5-(Aminomethyl)-6-Quinolinol Hydrochloride consists of a quinoline ring system with an amino group attached at the 6-position and a hydroxyl group at the 5-position, along with a hydrochloride counterion. This specific arrangement of functional groups imparts the compound with distinctive reactivity and selectivity in various chemical reactions.

Recent advancements in synthetic chemistry have led to innovative methods for the synthesis of 5-(Aminomethyl)-6-Quinolinol Hydrochloride. Researchers have explored diverse strategies, including microwave-assisted synthesis, which offers a greener and more efficient alternative to traditional methods. These methods not only enhance the yield but also reduce reaction time, making the compound more accessible for large-scale production. Furthermore, the use of transition metal catalysts has been reported to facilitate the formation of this compound through mechanisms such as Suzuki coupling or Buchwald-Hartwig amination, demonstrating its compatibility with modern catalytic techniques.

The pharmacological properties of 5-(Aminomethyl)-6-Quinolinol Hydrochloride have garnered significant attention in the pharmaceutical industry. Studies have shown that this compound exhibits potent antioxidant activity, making it a promising candidate for applications in oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, research has highlighted its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit pro-inflammatory cytokines and modulate immune responses. These findings underscore its potential as a lead compound for drug development.

In the field of materials science, 5-(Aminomethyl)-6-Quinolinol Hydrochloride has been utilized as a building block for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a ligand due to the presence of nitrogen atoms in the quinoline ring allows for the formation of stable metal complexes with diverse architectures. Recent studies have demonstrated its use in creating MOFs with high surface area and porosity, which are ideal for gas storage and catalytic applications. Moreover, its role in forming stimuli-responsive materials has been explored, showcasing its potential in smart drug delivery systems.

The environmental impact of 5-(Aminomethyl)-6-Quinolinol Hydrochloride has also been a subject of recent research. Studies have evaluated its biodegradability under various environmental conditions, revealing that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for assessing its eco-friendliness and ensuring sustainable practices during its production and application. Furthermore, investigations into its toxicity profile have indicated low acute toxicity in experimental models, suggesting that it poses minimal risk to aquatic life when used responsibly.

From an analytical standpoint, advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate the structural properties of 5-(Aminomethyl)-6-Quinolinol Hydrochloride. These studies have provided insights into its molecular geometry, hydrogen bonding capabilities, and solid-state packing arrangements. Such detailed structural information is invaluable for understanding its reactivity and designing novel applications.

Looking ahead, ongoing research is focused on exploring new avenues for utilizing 5-(Aminomethyl)-6-Quinolinol Hydrochloride in emerging fields such as bioinformatics and nanotechnology. Its integration into computational models has enabled researchers to predict its interactions with biological systems more accurately, paving the way for personalized medicine approaches. Additionally, advancements in nanotechnology have led to the development of nanoparticles incorporating this compound, enhancing their delivery efficiency and bioavailability.

In conclusion, 5-(Aminomethyl)-6-Quinolinol Hydrochloride (CAS No: 84174-50-5) stands out as a multifaceted compound with vast potential across various disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations. As research continues to uncover new facets of this compound's capabilities, it is poised to make significant contributions to both academic exploration and industrial applications.